Cas no 854513-47-6 (1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-)

1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)- structure
854513-47-6 structure
Product Name:1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-
CAS No:854513-47-6
MF:C16H22N2O2
MW:274.358084201813
CID:1837999
PubChem ID:71414213
Update Time:2025-04-21

1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-
    • (1R,2R)-1-N,2-N-bis(furan-2-ylmethyl)cyclohexane-1,2-diamine
    • DTXSID10833700
    • SCHEMBL15456368
    • 854513-47-6
    • (1R,2R)-N~1~,N~2~-Bis[(furan-2-yl)methyl]cyclohexane-1,2-diamine
    • Inchi: 1S/C16H22N2O2/c1-2-8-16(18-12-14-6-4-10-20-14)15(7-1)17-11-13-5-3-9-19-13/h3-6,9-10,15-18H,1-2,7-8,11-12H2/t15-,16-/m1/s1
    • InChI Key: JYYXNRUCNWOILA-HZPDHXFCSA-N
    • SMILES: O1C=CC=C1CN[C@@H]1CCCC[C@H]1NCC1=CC=CO1

Computed Properties

  • Exact Mass: 274.168127949g/mol
  • Monoisotopic Mass: 274.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.3Ų
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